1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione

• IUPAC Name: 1-(2-bromoethyl)-7-methylindole-2,3-dione
• InChI: InChI=1S/C11H10BrNO2/c1-7-3-2-4-8-9(7)13(6-5-12)11(15)10(8)14/h2-4H,5-6H2,1H3
• InChI Key: BIGONIUYFFHINX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=O)N2CCBr
• Molecular Formula: C11H10BrNO2
• DSSTOX Substance ID: DTXSID80406066
• Molecular Weight: 268.11 g/mol
• CAS RN: 620932-06-1

Description

1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione is a research chemical that belongs to the family of indole derivatives. It is a synthetic compound that has been synthesized using various methods. This chemical has gained significant attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also inhibit the production of inflammatory cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are essential for metastasis. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione in lab experiments is its potent anti-cancer and anti-inflammatory properties. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione. One of the areas of interest is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential. Additionally, studies on its pharmacokinetics and toxicity are needed to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic properties. It has been shown to have anti-cancer, anti-inflammatory, and anti-tumor properties. Further studies are needed to fully understand its mechanism of action and optimize its therapeutic potential.

Scientific Research Applications

1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione has been extensively studied for its potential therapeutic properties. It has been shown to have anti-cancer, anti-inflammatory, and anti-tumor properties. Several studies have reported that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have potent anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.